3-(Biphenyl-4-yl)-1-benzofuran-5-ol

• IUPAC Name: 3-(4-phenylphenyl)-1-benzofuran-5-ol
• InChI: InChI=1S/C20H14O2/c21-17-10-11-20-18(12-17)19(13-22-20)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13,21H
• InChI Key: NNPZGRRVESOMPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=COC4=C3C=C(C=C4)O
• Molecular Formula: C20H14O2
• Molecular Weight: 286.3 g/mol

Description

Biphenyl derivatives are significant intermediates in organic chemistry and are the structural moiety of an extensive range of compounds with pharmacological activities. They are used to produce a wide range of drugs, products for agriculture, fluorescent layers in organic light-emitting diodes (OLEDs), and building blocks for basic liquid crystals.

Synthesis Analysis

The synthesis of biphenyl derivatives often involves various metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of biphenyl derivatives can be analyzed using techniques like X-ray crystallography. The detailed knowledge of surface structures, surface electronic structures, surface active sites, and the interaction between surface adsorbates and electrocatalysts is highly beneficial in the study of electrocatalytic mechanisms.

Chemical Reactions Analysis

Biphenyls undergo similar reactions to benzene as they both undergo electrophilic substitution reaction. The reactions of biphenyls are of great interest for the synthesis of optoelectronic devices.

Physical And Chemical Properties Analysis

The physical and chemical properties of biphenyl derivatives can be analyzed using various techniques. For example, the melting point, boiling point, and solubility can be determined experimentally.

Scientific Research Applications

Cytotoxic Neolignans and Antiproliferative Activity

Research has identified compounds related to "3-(Biphenyl-4-yl)-1-benzofuran-5-ol" with significant cytotoxic and antiproliferative activities against cancer cell lines. For instance, studies on neolignans from traditional Chinese medicine have discovered compounds exhibiting potent antiproliferative activity, suggesting potential therapeutic applications in cancer treatment (Xinhua Ma et al., 2017).

Antimicrobial and Antioxidant Properties

Derivatives of "3-(Biphenyl-4-yl)-1-benzofuran-5-ol" have been synthesized and evaluated for their antimicrobial and antioxidant activities. The functionalization and substitution patterns on the benzofuran and biphenyl moieties significantly influence these activities, offering insights into designing new antimicrobial and antioxidant agents (Chandrashekar Aswathanarayanappa et al., 2012).

Safety And Hazards

The safety and hazards associated with biphenyl derivatives can vary depending on their specific structure. Some biphenyl derivatives can cause damage to organs through prolonged or repeated exposure.

Future Directions

Biphenyl derivatives have a wide range of applications in various fields, including medicine, agriculture, optoelectronics, and more. Future research may focus on developing new synthesis methods, exploring new applications, and improving the properties of these compounds.